Cas no 634-91-3 (3,4,5-Trichloroaniline)

• Product Name: 3,4,5-Trichloroaniline
• CAS No: 634-91-3
• MF: C₆H₄Cl₃N
• MW: 196.461658477783
• MDL: MFCD00007769
• CID: 82868
• PubChem ID: 12469
• Update Time: 2025-09-28

3,4,5-Trichloroaniline Chemical and Physical Properties

Names and Identifiers

• 3,4,5-Trichloroaniline
• 3,4,5-Trichloroanilineneat
• 3.4.5-Trichloroaniline
• 3,4,5-Trichlorobenzenamine
• NSC 115260
• Benzenamine, 3,4,5-trichloro-
• Aniline, 3,4,5-trichloro-
• XOGYQVITULCUGU-UHFFFAOYSA-N
• NSC115260
• 3,4,5 trichloroaniline
• 3,4,5-trichloro-aniline
• 3,4,5-trichlorophenylamine
• 3,4,5-tris(chloranyl)aniline
• 3,4,5-TRICHLORO NITROANILINE
• DTXSID30212811
• SCHEMBL330561
• Z1250167428
• FT-0632693
• EN300-84163
• 634-91-3
• 3,4,5-Trichloroaniline, 97%
• CCRIS 2398
• AMY40761
• SY049434
• NSC-115260
• AKOS015995494
• T3008
• NS00008472
• CS-W005766
• EINECS 211-218-2
• A834400
• DS-16418
• MFCD00007769
• InChI=1/C6H4Cl3N/c7-4-1-3(10)2-5(8)6(4)9/h1-2H,10H
• DB-054497
• DTXCID60135302

• MDL： MFCD00007769
• Inchi： 1S/C6H4Cl3N/c7-4-1-3(10)2-5(8)6(4)9/h1-2H,10H2
• InChI Key： XOGYQVITULCUGU-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C=1)N)Cl)Cl

Computed Properties

• Exact Mass: 194.94100
• Monoisotopic Mass: 194.941
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.3
• Topological Polar Surface Area: 26

Experimental Properties

• Color/Form: Gray to light yellow powder.
• Density: 1.540
• Melting Point: 96.0 to 100.0 deg-C
• Boiling Point: 321.87°C (rough estimate)
• Flash Point: 144.2±26.5 °C
• Refractive Index: 1.5596 (estimate)
• Water Partition Coefficient: Insoluble in water.
• PSA: 26.02000
• LogP: 3.81020
• Solubility: Insoluble in water

3,4,5-Trichloroaniline Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H302+H312+H332-H315-H319
• Warning Statement： P261-P264-P270-P271-P280-P301+P312+P330-P302+P352+P312+P362+P364-P304+P340+P312-P305+P351+P338+P337+P313-P501
• Hazardous Material transportation number：UN 2811 6.1/PG 2
• WGK Germany：3
• Hazard Category Code： 23/24/25-33-50/53
• Safety Instruction： S28-S36/37-S45-S60-S61
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：II
• Safety Term：6.1
• Packing Group：II
• Risk Phrases：R23/24/25; R33; R50/53
• Packing Group：II
• Hazard Level：6.1
• Storage Condition：储存温度2-8℃；充氩保存

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 3,4,5-Trichloroaniline

Introduction to 3,4,5-Trichloroaniline (CAS No. 634-91-3)

3,4,5-Trichloroaniline, with the CAS number 634-91-3, is a versatile organic compound that has garnered significant attention in the fields of chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which consists of an aniline core substituted with three chlorine atoms at the 3, 4, and 5 positions. The presence of these chlorine atoms imparts distinct chemical properties and reactivity, making 3,4,5-Trichloroaniline a valuable intermediate in various synthetic pathways.

The chemical formula of 3,4,5-Trichloroaniline is C₆H₄Cl₃NH₂, and its molecular weight is approximately 197.00 g/mol. The compound is a white to off-white solid at room temperature and is insoluble in water but soluble in organic solvents such as ethanol and acetone. These physical properties make it suitable for a wide range of applications in both laboratory and industrial settings.

In the realm of pharmaceutical research, 3,4,5-Trichloroaniline has been explored for its potential as a building block in the synthesis of novel drugs. Recent studies have highlighted its utility in the development of compounds with anti-inflammatory and antitumor activities. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported the synthesis of a series of 3,4,5-Trichloroaniline-derived compounds that exhibited potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6.

Beyond its pharmaceutical applications, 3,4,5-Trichloroaniline has also found use in the synthesis of dyes and pigments. Its ability to form stable complexes with metal ions makes it an attractive candidate for the development of colorants with enhanced stability and colorfastness. A recent study in the Journal of Applied Polymer Science demonstrated the successful use of 3,4,5-Trichloroaniline-based dyes in textile applications, where they showed excellent resistance to fading under various environmental conditions.

The environmental impact of 3,4,5-Trichloroaniline has also been a subject of interest. Researchers have investigated its biodegradability and potential for environmental accumulation. A study published in Environmental Science & Technology in 2021 found that while 3,4,5-Trichloroaniline is not readily biodegradable under standard conditions, it can be effectively degraded through advanced oxidation processes such as Fenton's reagent treatment. This finding underscores the importance of proper waste management practices to minimize its environmental footprint.

In terms of safety and handling, it is important to note that while 3,4,5-Trichloroaniline is not classified as a hazardous substance under current regulations, it should be handled with care due to its potential irritant properties. Proper personal protective equipment (PPE) such as gloves and goggles should be used when working with this compound to ensure safety.

The synthesis of 3,4,5-Trichloroaniline can be achieved through several routes. One common method involves the nitration of trichlorobenzene followed by reduction to form the corresponding aniline derivative. Another approach involves the chlorination of aniline using chlorine gas or other chlorinating agents. These synthetic methods have been optimized over time to improve yield and purity while minimizing byproduct formation.

In conclusion, 3,4,5-Trichloroaniline (CAS No. 634-91-3) is a multifaceted compound with a wide range of applications in pharmaceuticals, dyes, and pigments. Its unique chemical structure and reactivity make it a valuable intermediate in various synthetic pathways. Ongoing research continues to uncover new uses and properties of this compound, further solidifying its importance in the field of chemistry.